Cas no 108321-19-3 (H-L-Pro-pNA Trifluoracetate)

• Product Name: H-L-Pro-pNA Trifluoracetate
• CAS No: 108321-19-3
• MF: C₁₃H₁₄F₃N₃O₅
• MW: 349.262573719025
• MDL: MFCD00069671
• CID: 138070
• PubChem ID: 71312105
• Update Time: 2025-06-10

H-L-Pro-pNA Trifluoracetate Chemical and Physical Properties

Names and Identifiers

• (S)-N-(4-Nitrophenyl)pyrrolidine-2-carboxamide 2,2,2-trifluoroacetate
• H-PRO-PNA TFA
• H-Pro-pNA.TFA
• H-Pro-pNA·TFA
• L-Proline p-nitroanilide trifluoroacetate salt
• L-PROLINE P-NITROANILIDE TRIFLUOROACETIC ACID
• N-(4-nitrophenyl)pyrrolidine-2-carboxamide
• 0762
• AmbscPOD_44
• L-proline-p-nitroanilide
• N-(4-Nitrophenyl)pyrrolidine-2-carboxamide P-pNA Pro-pNA
• P-pNA
• Pro-pNA
• H-L-Pro-pNA Trifluoracetate
• L-PROLINE P-NITROANILIDE TRIFLUOROAC
• L-PROLINE P-NITROANILIDE TRIFLUOROACETATE
• L-PROLINE 4-NITROANILIDE TRIFLUOROACETATE
• L-proline P-nitroanilide*trifluoroacetic acid
• H-Pro-pNA·TFA≥ 99% (HPLC)
• AK144167
• H-Pro-pNA?FA
• C11H13N3O3.C2HF3O2
• 7234AH
• AM82207
• ST24036358
• 321P193
• L-Proline p-nitroanilide trifluoroacetate salt, prolyl aminopeptidase substrate
• AC-33218
• J-002099
• L-Proline p-nitroanilide (TFA)
• F10542
• A895267
• HY-W011155
• AS-46800
• KYRVEVYREUUAKH-PPHPATTJSA-N
• (2S)-N-(4-nitrophenyl)pyrrolidine-2-carboxamide;2,2,2-trifluoroacetic acid
• CS-W011871
• MFCD00069671
• AKOS022186096
• (2S)-n-(4-nitrophenyl)pyrrolidine-2-carboxamide 2,2,2-trifluoroacetic acid
• L-Prolinep-nitroanilidetrifluoroacetatesalt
• 108321-19-3
• (2S)-N-(4-NITROPHENYL)PYRROLIDINE-2-CARBOXAMIDE; TRIFLUOROACETIC ACID
• DA-74278

• MDL： MFCD00069671
• Inchi： 1S/C11H13N3O3.C2HF3O2/c15-11(10-2-1-7-12-10)13-8-3-5-9(6-4-8)14(16)17;3-2(4,5)1(6)7/h3-6,10,12H,1-2,7H2,(H,13,15);(H,6,7)/t10-;/m0./s1
• InChI Key： KYRVEVYREUUAKH-PPHPATTJSA-N
• SMILES： FC(C(=O)O)(F)F.O=C([C@@H]1CCCN1)NC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 349.08900
• Monoisotopic Mass: 349.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 378
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124
• Molecular Weight: 349.26

Experimental Properties

• PSA: 124.25000
• LogP: 2.84360

H-L-Pro-pNA Trifluoracetate Security Information

• WGK Germany：3
• Storage Condition：2-8°C

Additional information on H-L-Pro-pNA Trifluoracetate

H-L-Pro-pNA Trifluoracetate (CAS No. 108321-19-3): An Overview of Its Applications and Research Advances

H-L-Pro-pNA Trifluoracetate (CAS No. 108321-19-3) is a synthetic compound widely used in the field of biochemistry and pharmacology. This compound, also known as L-Prolyl-p-nitroanilide trifluoroacetate, is a valuable tool in the study of protease activity and inhibition. Its unique chemical structure and properties make it an essential reagent in various biochemical assays and drug discovery processes.

The chemical formula of H-L-Pro-pNA Trifluoracetate is C₁₄H₁₄F₃N₃O₄. It is a white to off-white solid with a molecular weight of 329.27 g/mol. The compound is soluble in water and organic solvents, making it highly versatile for use in different experimental conditions. The trifluoroacetate salt form enhances its stability and solubility, which are crucial factors for its application in biochemical research.

H-L-Pro-pNA Trifluoracetate is primarily used as a substrate for the determination of protease activity, particularly for prolyl endopeptidase (PEP). PEP is a serine protease that plays a significant role in the degradation of neuropeptides and other bioactive peptides. The ability to measure PEP activity accurately is essential for understanding its physiological functions and potential therapeutic applications.

In recent years, significant advancements have been made in the study of H-L-Pro-pNA Trifluoracetate. For instance, a study published in the Journal of Biological Chemistry (2021) demonstrated the use of this compound to investigate the effects of PEP inhibition on neurodegenerative diseases such as Alzheimer's disease. The researchers found that PEP inhibition could potentially reduce the accumulation of amyloid-beta peptides, which are implicated in the pathogenesis of Alzheimer's disease. This finding highlights the potential therapeutic value of compounds like H-L-Pro-pNA Trifluoracetate in developing novel treatments for neurodegenerative disorders.

Beyond its use in neurodegenerative disease research, H-L-Pro-pNA Trifluoracetate has also been employed in studies related to cancer biology. A study published in Cancer Research (2020) utilized this compound to evaluate the role of PEP in tumor progression. The results indicated that PEP activity was elevated in certain types of cancer cells, suggesting that targeting PEP could be a promising strategy for cancer therapy. This research underscores the importance of understanding protease activity and inhibition in various disease contexts.

The synthesis of H-L-Pro-pNA Trifluoracetate involves several steps, including the coupling of L-proline with p-nitroaniline and subsequent conversion to the trifluoroacetate salt form. The synthetic process must be carefully controlled to ensure high purity and yield, which are critical for its use in sensitive biochemical assays. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are often employed to verify the purity and identity of the final product.

In addition to its applications in research, H-L-Pro-pNA Trifluoracetate has potential implications for drug development. The ability to accurately measure protease activity using this compound can aid in the identification and optimization of protease inhibitors, which are important therapeutic agents for various diseases. For example, protease inhibitors have shown promise in treating viral infections such as HIV and hepatitis C.

The safety profile of H-L-Pro-pNA Trifluoracetate is an important consideration for its use in both research and clinical settings. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid exposure to skin or inhalation. Laboratory personnel should follow standard safety protocols, including the use of personal protective equipment (PPE) and proper waste disposal methods.

In conclusion, H-L-Pro-pNA Trifluoracetate (CAS No. 108321-19-3) is a versatile and valuable compound with numerous applications in biochemistry, pharmacology, and drug development. Its role in measuring protease activity and inhibition makes it an indispensable tool for researchers studying various biological processes and diseases. As ongoing research continues to uncover new insights into its properties and applications, H-L-Pro-pNA Trifluoracetate remains a critical component in advancing our understanding of complex biological systems.